Cas no 142508-07-4 ((1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol)

• Product Name: (1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol
• CAS No: 142508-07-4
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• MDL: MFCD00798211
• CID: 105801
• PubChem ID: 688271
• Update Time: 2025-10-19

(1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,b-[(1-methylethyl)amino]-a-phenyl-, (aS,bR)-
• (1S,2R)-2-(ISO-PROPYLAMINO)-1,2-DIPHENYLETHANOL
• (1S,2R)-2-(IsopropylaMino)-1,2-diphenylethanol
• (1S,2R)-1,2-diphenyl-2-(propan-2-ylamino)ethanol
• Benzeneethanol, beta-[(1-methylethyl)amino]-alpha-phenyl-, (alphaS,betaR)-
• AKOS015894758
• 142508-07-4
• MFCD00798211
• (1S,2R)-2-(Isopropylamino)-1,2-diphenylethan-1-ol
• CS-0171957
• (1S,2R)-1,2-diphenyl-2-[(propan-2-yl)amino]ethan-1-ol
• ?(1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol;(1S,2R)-2-(ISOPROPYLAMINO)-1,2-DIPHENYLETHANOL
• AC-6501
• AS-39021
• SCHEMBL12573496
• (1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol

• MDL： MFCD00798211
• Inchi： 1S/C17H21NO/c1-13(2)18-16(14-9-5-3-6-10-14)17(19)15-11-7-4-8-12-15/h3-13,16-19H,1-2H3/t16-,17+/m1/s1
• InChI Key： ILABSMRKFLZNPK-SJORKVTESA-N
• SMILES： O[C@@H](C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)NC(C)C

Computed Properties

• Exact Mass: 255.16243
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.061
• Boiling Point: 378.1°C at 760 mmHg
• Flash Point: 98.2°C
• Refractive Index: 1.572
• PSA: 32.26
• LogP: 3.85020

(1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol

Recent Advances in the Study of (1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol (CAS: 142508-07-4)

In recent years, (1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol (CAS: 142508-07-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique stereochemistry and pharmacological properties, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The latest research highlights its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of specific biological targets.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's binding affinity and selectivity towards adrenergic receptors. The research team employed molecular docking simulations and in vitro assays to demonstrate that (1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol exhibits a high affinity for β2-adrenergic receptors, suggesting its potential use in the development of novel bronchodilators for asthma treatment. The study also revealed that the compound's stereochemistry plays a critical role in its receptor interaction, underscoring the importance of chiral purity in drug development.

Another significant advancement comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's application in asymmetric synthesis. The researchers developed a novel catalytic system utilizing (1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol as a chiral auxiliary, achieving high enantioselectivity in the synthesis of complex pharmaceutical intermediates. This breakthrough has implications for the efficient production of enantiomerically pure drugs, reducing the cost and complexity of manufacturing processes.

Furthermore, recent pharmacokinetic studies have shed light on the compound's metabolic stability and bioavailability. A preclinical trial reported in the European Journal of Pharmaceutical Sciences demonstrated that (1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol exhibits favorable pharmacokinetic profiles in rodent models, with a half-life suitable for sustained therapeutic effects. These findings pave the way for further investigations into its clinical potential.

In conclusion, the latest research on (1S,2R)-2-(Isopropylamino)-1,2-diphenylethanol (CAS: 142508-07-4) underscores its versatility and promise in pharmaceutical applications. From its role in receptor modulation to its utility in asymmetric synthesis, this compound continues to be a focal point of innovation in chemical biology. Future studies are expected to explore its therapeutic efficacy in disease models and optimize its pharmacological properties for clinical use.